
An In-depth Technical Guide to 3-
Hydroxybenzohydrazide: Chemical Properties,

Structure, and Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-Hydroxybenzohydrazide
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Cat. No.: B1677109
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Introduction
3-Hydroxybenzohydrazide is a versatile organic compound that has garnered significant

interest within the scientific community, particularly in the fields of medicinal chemistry and drug

development. Its unique structural features, combining a phenol, an aromatic ring, and a

hydrazide functional group, make it a valuable scaffold for the synthesis of a wide array of

derivatives with diverse biological activities. This guide provides a comprehensive overview of

the chemical properties, structure, synthesis, and potential applications of 3-
Hydroxybenzohydrazide, offering valuable insights for researchers and professionals in the

life sciences.

Chemical Structure and Physicochemical Properties
3-Hydroxybenzohydrazide, with the molecular formula C₇H₈N₂O₂, is a white to light yellow

crystalline powder.[1][2] The molecule consists of a benzene ring substituted with a hydroxyl

group at the meta-position and a hydrazide group. This arrangement of functional groups is key

to its chemical reactivity and biological interactions.
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Below is a visualization of the molecular structure of 3-Hydroxybenzohydrazide.

Caption: Molecular Structure of 3-Hydroxybenzohydrazide.

A summary of the key physicochemical properties of 3-Hydroxybenzohydrazide is presented

in the table below.

Property Value Source

Molecular Formula C₇H₈N₂O₂ [1][3]

Molecular Weight 152.15 g/mol [1][3]

Appearance
White to light yellow

powder/crystal
[1][2]

Melting Point 157-161 °C [1][2]

Solubility Soluble in Methanol [1][2]

Maximum Absorption

Wavelength (λmax)
251 nm (in Methanol) [1][2]

pKa (Predicted) 9.29 ± 0.10

Spectral Data and Characterization
The structural elucidation of 3-Hydroxybenzohydrazide is confirmed through various

spectroscopic techniques.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show

distinct signals for the aromatic protons, the hydroxyl proton, and the hydrazide protons. The

aromatic protons will appear as a complex multiplet in the downfield region. The phenolic -

OH proton and the -NH and -NH₂ protons of the hydrazide group will appear as broad

singlets, and their chemical shifts can be concentration and solvent dependent.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display

signals for the seven carbon atoms in the molecule. The carbonyl carbon of the hydrazide

group will be observed at a characteristic downfield chemical shift. The aromatic carbons will
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show distinct signals, with the carbon attached to the hydroxyl group appearing at a higher

chemical shift compared to the others.

IR (Infrared) Spectroscopy: The IR spectrum provides valuable information about the

functional groups present. Key expected vibrational frequencies include a broad O-H

stretching band for the phenolic hydroxyl group, N-H stretching vibrations for the hydrazide

group, a strong C=O stretching absorption for the carbonyl group, and C=C stretching bands

for the aromatic ring.

Mass Spectrometry: The mass spectrum of 3-Hydroxybenzohydrazide will show a

molecular ion peak (M⁺) corresponding to its molecular weight. The fragmentation pattern

can provide further structural information. A prominent peak is often observed for the 3-

hydroxybenzoyl cation.[4]

Synthesis and Reactivity
A common and efficient method for the synthesis of 3-Hydroxybenzohydrazide involves a

two-step process starting from 3-hydroxybenzoic acid.

3-Hydroxybenzoic Acid Methyl 3-Hydroxybenzoate

CH3OH, H+ (cat.)
Reflux 3-Hydroxybenzohydrazide

N2H4·H2O
Ethanol, Reflux

Click to download full resolution via product page

Caption: Synthesis pathway of 3-Hydroxybenzohydrazide.

Experimental Protocol: Synthesis of 3-
Hydroxybenzohydrazide
Step 1: Synthesis of Methyl 3-Hydroxybenzoate[5]

Dissolve 3-hydroxybenzoic acid in methanol.

Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or hydrochloric acid).

Reflux the mixture for several hours.
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Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, neutralize the acid catalyst and remove the methanol under reduced

pressure.

Extract the methyl 3-hydroxybenzoate with a suitable organic solvent.

Purify the product by recrystallization or column chromatography.

Step 2: Synthesis of 3-Hydroxybenzohydrazide

Dissolve the synthesized methyl 3-hydroxybenzoate in ethanol.

Add an excess of hydrazine hydrate to the solution.

Reflux the reaction mixture for several hours. The product will precipitate out of the solution

upon cooling.

Collect the solid product by filtration.

Wash the product with cold ethanol to remove any unreacted starting materials.

Dry the purified 3-Hydroxybenzohydrazide under vacuum.

The reactivity of 3-Hydroxybenzohydrazide is primarily dictated by its three functional groups:

the phenolic hydroxyl group, the hydrazide moiety, and the aromatic ring. The hydrazide group

is nucleophilic and readily reacts with aldehydes and ketones to form stable hydrazones. The

phenolic hydroxyl group can undergo O-alkylation and O-acylation reactions. The aromatic ring

is susceptible to electrophilic substitution reactions, with the hydroxyl and hydrazide groups

influencing the regioselectivity of these reactions.

Applications in Drug Development
The 3-Hydroxybenzohydrazide scaffold is a key building block in the synthesis of various

compounds with potential therapeutic applications. Its derivatives have been investigated for a

range of biological activities, including antimicrobial, and antitumor properties.
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One of the notable applications is in the development of tyrosinase inhibitors. Tyrosinase is a

key enzyme in the biosynthesis of melanin, and its overactivity can lead to hyperpigmentation

disorders. The hydrazide and hydroxyl functionalities of 3-Hydroxybenzohydrazide derivatives

are believed to play a crucial role in chelating the copper ions present in the active site of the

tyrosinase enzyme, thereby inhibiting its catalytic activity.

Melanin Biosynthesis Pathway

Inhibition Mechanism

L-Tyrosine L-DOPATyrosinase DopaquinoneTyrosinase MelaninFurther reactions

3-Hydroxybenzohydrazide Derivative Tyrosinase (Active Site with Cu2+)Chelation of Copper Ions

Click to download full resolution via product page

Caption: Inhibition of the melanin synthesis pathway by a 3-hydroxybenzohydrazide
derivative.

Safety and Handling
3-Hydroxybenzohydrazide is classified as a hazardous substance and should be handled

with appropriate safety precautions. It is known to cause skin and serious eye irritation.[1][2]

Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a face

shield when handling this compound.[1][2]

Handling: Avoid breathing dust. Use only in a well-ventilated area. Wash hands thoroughly

after handling.[6]

Storage: Store in a cool, dark, and dry place under an inert atmosphere, as it may be air-

sensitive.[1][2] Keep the container tightly closed.
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Conclusion
3-Hydroxybenzohydrazide is a valuable and versatile chemical entity with a well-defined

structure and a range of interesting chemical and biological properties. Its straightforward

synthesis and the reactivity of its functional groups make it an attractive starting material for the

development of novel compounds, particularly in the realm of medicinal chemistry. Further

research into the diverse applications of 3-Hydroxybenzohydrazide and its derivatives holds

significant promise for the discovery of new therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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